Cas no 2228339-39-5 (5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228339-39-5
• MF: C₉H₈Cl₂N₄
• MW: 243.092618942261
• CID: 6258773
• PubChem ID: 165649906
• Update Time: 2025-06-08

5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine
• 2228339-39-5
• EN300-1975663

• Inchi： 1S/C9H8Cl2N4/c1-15-9(6(12)4-13-15)5-2-7(10)14-8(11)3-5/h2-4H,12H2,1H3
• InChI Key： GUOSEKWBJFLFDS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 242.0126017g/mol
• Monoisotopic Mass: 242.0126017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228339-39-5)

5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 2228339-39-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine features a pyrazole core substituted with a 2,6-dichloropyridine moiety and a methyl group at the 1-position, making it a structurally intriguing molecule with potential applications in medicinal chemistry. The presence of chlorine atoms at the 2 and 6 positions of the pyridine ring enhances its reactivity, enabling diverse chemical modifications that could be exploited in drug design.

The compound's molecular structure suggests its utility as a building block or intermediate in the synthesis of more complex molecules. The pyrazole ring is a well-known pharmacophore, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. In particular, pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of chloro substituents into the pyridine ring may further modulate these properties by influencing electronic and steric effects, thereby tuning binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Virtual screening approaches, combined with high-throughput virtual screening (HTVS), have become indispensable tools for identifying novel drug candidates. 5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine has been subjected to such computational studies to evaluate its potential as an inhibitor of various kinases and other therapeutic targets. Preliminary results indicate that this compound exhibits promising interactions with proteins involved in cancer progression, making it a candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays suggest that it may possess inhibitory activity against specific enzymes relevant to inflammatory diseases and cancer. The dichloropyridine moiety appears to play a crucial role in mediating these interactions by providing hydrogen bonding opportunities and enhancing lipophilicity. Additionally, the methyl group at the 1-position of the pyrazole ring contributes to steric hindrance, which could be exploited to optimize binding affinity.

The synthesis of 5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized pyridine precursors followed by condensation with methylhydrazine or related reagents. Advances in green chemistry principles have encouraged researchers to explore solvent-free or low-solvent conditions, as well as catalytic methods that minimize waste generation.

The compound's stability under various conditions is another critical consideration for its practical application. Factors such as pH sensitivity, thermal stability, and solubility in common solvents must be evaluated to determine its suitability for formulation into pharmaceutical products. Recent studies have focused on stabilizing derivatives of similar structures through encapsulation techniques or co-crystallization with excipients that enhance shelf life and bioavailability.

From a regulatory perspective, 5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine must comply with Good Manufacturing Practices (GMP) and other guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Documentation of synthesis routes, impurity profiles, and toxicological assessments is essential for submitting applications for clinical trials or market approval. Collaborative efforts between synthetic chemists and regulatory experts are often required to ensure compliance while maintaining research efficiency.

The future prospects of this compound are promising, particularly in the context of targeted therapy strategies. By leveraging structure-based drug design principles, researchers aim to modify 5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amine or derivatives thereof to achieve higher selectivity for specific disease-related pathways. Integration with machine learning models has further accelerated this process by predicting optimal modifications based on vast datasets of known drug interactions.

In conclusion,5-(2,6-dichloropyridin-4-yl)-1-methyl-1H-pyrazol-4-amineseems poised to make significant contributions to pharmaceutical research due to its versatile structural features and potential biological activities. Ongoing studies will continue to elucidate its mechanisms of action while exploring novel synthetic methodologies that align with sustainable chemistry practices. As our understanding of molecular interactions evolves, this compound will likely remain at the forefront of drug discovery efforts across academic institutions and pharmaceutical companies worldwide.